Cas no 1217839-54-7 ((R)-Piperazine-2-carbonitrile)
(R)-Piperazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (R)-Piperazine-2-carbonitrile
- (2R)-piperazine-2-carbonitrile
- (R)-piperazine-2-carbonitrile 2HCl
- (S)-2-Cyanopiperazine
- FCH875105
- 4124AA
- AX8158212
- (R)-Piperazine-2-carbonitrile hydrochloride
- CS-B0448
- 2-Piperazinecarbonitrile, (2R)-
- 1217839-54-7
- SCHEMBL16908339
- AKOS015854363
- CS-13204
- DTXSID50659966
-
- MDL: MFCD09878603
- Inchi: 1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2/t5-/m0/s1
- InChI Key: FXGJYEBAJZLAJX-YFKPBYRVSA-N
- SMILES: N1CCNC[C@@H]1C#N
Computed Properties
- Exact Mass: 111.079647300g/mol
- Monoisotopic Mass: 111.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8
- XLogP3: -1
Experimental Properties
- Density: 1.08
- Boiling Point: 272 ºC
- Flash Point: 118 ºC
(R)-Piperazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM169525-1g |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM169525-250mg |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 95% | 250mg |
$329 | 2023-02-18 | |
| Chemenu | CM169525-1g |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 95% | 1g |
$658 | 2023-02-18 | |
| Chemenu | CM169525-100mg |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 95% | 100mg |
$197 | 2023-02-18 | |
| Alichem | A139002532-1g |
(R)-Piperazine-2-carbonitrile |
1217839-54-7 | 95% | 1g |
$475.24 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R44920-1g |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 1g |
¥5002.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R44920-100mg |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | 100mg |
¥1752.0 | 2021-09-08 | ||
| ChemScence | CS-B0448-100mg |
(R)-piperazine-2-carbonitrile |
1217839-54-7 | ≥97.0% | 100mg |
$92.0 | 2022-04-28 | |
| eNovation Chemicals LLC | D762096-100mg |
2-Piperazinecarbonitrile, (2R)- |
1217839-54-7 | 96% | 100mg |
$280 | 2023-09-02 | |
| eNovation Chemicals LLC | D762096-250mg |
2-Piperazinecarbonitrile, (2R)- |
1217839-54-7 | 96% | 250mg |
$415 | 2023-09-02 |
(R)-Piperazine-2-carbonitrile Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on (R)-Piperazine-2-carbonitrile
Exploring (R)-Piperazine-2-carbonitrile (CAS No. 1217839-54-7): Properties, Applications, and Market Insights
The (R)-Piperazine-2-carbonitrile (CAS No. 1217839-54-7) is a specialized chiral compound that has garnered significant attention in the pharmaceutical and chemical research sectors. Its unique structural features and versatile applications make it a valuable intermediate in the synthesis of various bioactive molecules. This article delves into the properties, applications, and market trends of (R)-Piperazine-2-carbonitrile, providing a comprehensive overview for researchers and industry professionals.
Chemically, (R)-Piperazine-2-carbonitrile belongs to the piperazine family, characterized by a six-membered ring containing two nitrogen atoms. The (R)-enantiomer of this compound is particularly noteworthy due to its chiral center, which imparts distinct stereochemical properties. This chirality is crucial in drug development, where enantiomeric purity can significantly influence biological activity. The compound's nitrile group further enhances its reactivity, making it a versatile building block for more complex molecular architectures.
One of the primary applications of (R)-Piperazine-2-carbonitrile is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of chiral drugs. Researchers are increasingly focusing on enantioselective synthesis to improve drug efficacy and reduce side effects, and this compound plays a pivotal role in such processes. For instance, it has been utilized in the development of central nervous system (CNS) agents and antiviral drugs, where stereochemistry is critical for therapeutic outcomes.
Beyond pharmaceuticals, (R)-Piperazine-2-carbonitrile finds applications in agrochemicals and materials science. Its ability to act as a ligand or a precursor for other functionalized piperazine derivatives makes it valuable in designing catalysts and polymers. The compound's stability under various reaction conditions also contributes to its utility in industrial-scale processes.
The market for (R)-Piperazine-2-carbonitrile is expanding, driven by the growing demand for enantiomerically pure compounds in drug discovery and development. Recent trends indicate a surge in research activities related to chiral auxiliaries and asymmetric synthesis, further boosting the compound's relevance. Additionally, advancements in green chemistry have prompted the exploration of sustainable synthesis routes for such intermediates, aligning with global environmental goals.
From a regulatory perspective, (R)-Piperazine-2-carbonitrile is generally regarded as safe for research and industrial use when handled according to standard protocols. However, researchers are advised to conduct thorough safety assessments and adhere to good laboratory practices (GLP) to mitigate any potential risks associated with its handling.
In conclusion, (R)-Piperazine-2-carbonitrile (CAS No. 1217839-54-7) stands out as a critical chiral intermediate with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique stereochemical properties and reactivity make it indispensable in modern synthetic chemistry. As the demand for enantiomerically pure compounds continues to rise, this compound is poised to play an even more significant role in advancing scientific and industrial innovations.
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